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Compound of Interest

Compound Name: Glucobrassicanapin

Cat. No.: B1235319 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of all laboratory chemicals is paramount. This guide provides essential, step-by-step

information for the disposal of Glucobrassicanapin, a naturally occurring glucosinolate found

in Brassicaceae. While Glucobrassicanapin is not classified as a hazardous substance under

Regulation (EC) No 1272/2008, prudent laboratory practice dictates careful handling and

disposal of all chemical reagents.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles with side protection and gloves.[1] If

handling large quantities or if dust formation is likely, respiratory protection (such as a

particulate filter P1) is recommended.[1] Work in a well-ventilated area, preferably under a

fume hood.[1] In case of accidental contact, follow these first-aid measures:

After inhalation: Provide fresh air. If symptoms persist, seek medical advice.[1]

After skin contact: Rinse skin with water or shower.[1]

After eye contact: Rinse cautiously with water for several minutes.[1]

After ingestion: Rinse mouth. Call a doctor if you feel unwell.[1]
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The following table summarizes key quantitative and safety information for

Glucobrassicanapin.

Property Value Reference

Molecular Formula C₁₂H₂₀KNO₉S₂ [1]

Molar Mass 443.5 g/mol [1]

Physical State Solid (powder) [1]

Color Colorless [1]

GHS Hazard Classification Not classified as hazardous [1][2]

Storage Temperature 4 °C [1]

Incompatibilities
Strong oxidizers, direct light

irradiation, heat
[1]

Step-by-Step Disposal Procedure
The disposal of Glucobrassicanapin should follow the general principles of laboratory

chemical waste management, prioritizing safety and environmental protection.

Step 1: Waste Identification and Segregation

Treat all chemical waste as potentially hazardous until confirmed otherwise.

Do not mix Glucobrassicanapin waste with other chemical waste streams, especially not

with incompatible materials like strong oxidizers.[1]

Keep solid Glucobrassicanapin waste separate from liquid waste.[3]

Step 2: Containerization and Labeling

Place solid Glucobrassicanapin waste in a clearly labeled, leak-proof container.[3][4]

The label should clearly state "Glucobrassicanapin Waste" and include the date of

accumulation.
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Ensure the container is kept tightly closed except when adding waste.[4][5]

Step 3: On-site Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.[4]

This area should be at or near the point of generation and away from heat and direct light.[1]

[4]

Step 4: Final Disposal

For pure, unadulterated Glucobrassicanapin: Since it is not classified as hazardous, small

quantities may be eligible for disposal in the regular trash, provided it is in a sealed container

and in accordance with local, state, and federal regulations.[6] Always confirm with your

institution's Environmental Health and Safety (EHS) office before proceeding with this option.

For contaminated Glucobrassicanapin or solutions: If Glucobrassicanapin has been

mixed with hazardous solvents or other chemicals, it must be disposed of as hazardous

waste. Follow your institution's hazardous waste disposal procedures, which typically involve

contacting the EHS office for pickup.[4][7]

Empty Containers: For containers that held Glucobrassicanapin, remove any remaining

solid material. If the container is to be disposed of in the regular trash, deface or remove all

chemical labels.[3][7]

Important Considerations:

Waste Minimization: Whenever possible, order only the amount of Glucobrassicanapin
required for your experiments to minimize waste generation.[4][5]

Drain Disposal: Never dispose of Glucobrassicanapin, or any chemical, down the drain

unless specifically authorized by your institution's EHS office.[4][6]

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory chemical waste

management guidelines and information from the Safety Data Sheet for Glucobrassicanapin.

No specific experimental protocols for the disposal of Glucobrassicanapin were found in the
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literature. The primary guidance comes from regulatory frameworks and best practices for

laboratory safety.

Logical Workflow for Glucobrassicanapin Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Glucobrassicanapin waste in a laboratory setting.
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Glucobrassicanapin Disposal Decision Workflow

Start: Glucobrassicanapin Waste Generated

Is the waste mixed with hazardous chemicals?

Dispose of as Hazardous Waste via EHS

Yes

Is the waste pure Glucobrassicanapin (solid)?

No

End

Package in a sealed, labeled container

Yes

Treat as Hazardous Waste

No (e.g., solution)

Consult Institutional & Local Regulations

Not Permitted

Dispose in regular trash (if permitted)

Permitted

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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